Cas no 1805480-60-7 (Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate
• CAS No: 1805480-60-7
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4955140
• Update Time: 2025-05-23

Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate

• Inchi： 1S/C9H7ClF3NO2/c1-16-8(15)6-4(10)2-3-5(14)7(6)9(11,12)13/h2-3H,14H2,1H3
• InChI Key： CODDUNLEXZZSTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(F)(F)F)=C1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate

Recent Advances in the Application of Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate (CAS: 1805480-60-7) in Chemical Biology and Pharmaceutical Research

Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate (CAS: 1805480-60-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in the design of small-molecule inhibitors and its potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the use of Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of selective inhibitors for protein kinases involved in cancer progression. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for designing next-generation anticancer agents.

In addition to its applications in oncology, Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate has also been explored in the context of infectious diseases. A recent preprint on bioRxiv detailed its incorporation into novel antimicrobial agents targeting drug-resistant bacterial strains. The researchers utilized this compound as a building block to synthesize analogs with enhanced pharmacokinetic properties, demonstrating promising in vitro activity against methicillin-resistant Staphylococcus aureus (MRSA).

The synthetic accessibility of Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate has been another area of focus. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, emphasizing improvements in yield and purity. The authors highlighted the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of the production process. This advancement is particularly relevant for industrial-scale applications, where cost-effectiveness and environmental considerations are paramount.

Beyond its direct applications, Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate has also been employed as a versatile intermediate in the synthesis of fluorinated aromatic compounds. Fluorination is a critical strategy in medicinal chemistry, as it often improves the metabolic stability and bioavailability of drug candidates. Recent computational studies have investigated the electronic and steric effects of the trifluoromethyl group in this compound, providing insights into its reactivity and potential for further derivatization.

In conclusion, Methyl 3-amino-6-chloro-2-(trifluoromethyl)benzoate (CAS: 1805480-60-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibitors to antimicrobial agents, underscore its importance in drug discovery. Future research directions may include exploring its use in other therapeutic areas, such as neurodegenerative diseases or metabolic disorders, as well as further optimizing its synthetic routes for industrial applications. The ongoing interest in this compound reflects its potential to contribute to the development of innovative therapeutics.